3-benzyl-4-methyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one

• IUPAC Name: 3-benzyl-4-methyl-7-(oxiran-2-ylmethoxy)chromen-2-one
• InChI: InChI=1S/C20H18O4/c1-13-17-8-7-15(22-11-16-12-23-16)10-19(17)24-20(21)18(13)9-14-5-3-2-4-6-14/h2-8,10,16H,9,11-12H2,1H3
• InChI Key: OEBAJLGILFNILF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC3CO3)CC4=CC=CC=C4
• Molecular Formula: C20H18O4
• DSSTOX Substance ID: DTXSID601157498
• Molecular Weight: 322.4 g/mol
• CAS RN: 951626-37-2

Description

3-benzyl-4-methyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one, or BMO-Chr, is a natural product that has been studied for its potential to be used in a variety of scientific research applications. It is a derivative of the flavonoid family and has been found to have a wide range of beneficial effects on biochemical and physiological processes.

Scientific Research Applications

Synthesis and Chemical Properties

• Multicomponent Reaction Synthesis : A study demonstrates a simple, one-pot, efficient synthesis of novel 3-chloro-4-[4-(2-oxo-2H-chromen-4-ylmethoxy)phenyl]-1-phenylazetidin-2-one derivatives, a related compound, indicating the potential of 3-benzyl-4-methyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one in organic synthesis (Keri & Hosamani, 2010).
• Crystallographic Studies : Research on crystal structures of compounds like 4-(oxiran-2-ylmethoxy)benzoic acid can offer insights into the crystalline properties of similar compounds, potentially including this compound (Obreza & Perdih, 2012).

Biological Applications

• Antibacterial Activity : Some derivatives of 2H-chromen-2-one, like 4-triazolylmethoxy-2H-chromen-2-one derivatives, have shown significant antimicrobial activity, suggesting similar potential in derivatives of this compound (Panda et al., 2011).
• Electrochemical and Optical Properties : The electrochemical and optical properties of similar compounds, such as terthienyl based azobenzene, coumarine, and fluorescein containing polymers, provide insights into potential applications in materials science for this compound (Yigit et al., 2014).

Computational Investigation

• Molecular Orbital Analysis : Computational studies, like the one conducted on 4-(2-Oxo-2H-benzo[h]chromen-4-ylmethoxy)benzaldehydebenzofuranderivative, provide valuable insights into the electronic properties of related compounds, which could be relevant for this compound (Mallikarjunaiah et al., 2021).

Antimicrobial and Anticancer Properties

• Antimicrobial and Anticancer Derivatives : Studies on compounds like 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one and their significant antibacterial and antifungal activity provide a basis for exploring similar properties in this compound derivatives (Mandala et al., 2013).

Synthesis of Novel Derivatives

• Novel Derivative Synthesis : Research on the synthesis of various derivatives like 4-hydroxy-chromen-2-one indicates the scope for synthesizing novel derivatives of this compound with potential biological activities (Behrami & Dobroshi, 2019).